Mudelta
Mudelta
Brand Name:
Vulcanchem
CAS No.:
864825-13-8
VCID:
VC0103813
InChI:
InChI=1S/C32H35N5O5.2ClH/c1-18-12-23(29(34)38)13-19(2)24(18)15-26(33)31(39)37(17-21-10-11-28(42-4)25(14-21)32(40)41)20(3)30-35-16-27(36-30)22-8-6-5-7-9-22;;/h5-14,16,20,26H,15,17,33H2,1-4H3,(H2,34,38)(H,35,36)(H,40,41);2*1H/t20-,26-;;/m0../s1
SMILES:
CC1=CC(=CC(=C1CC(C(=O)N(CC2=CC(=C(C=C2)OC)C(=O)O)C(C)C3=NC=C(N3)C4=CC=CC=C4)N)C)C(=O)N.Cl.Cl
Molecular Formula:
C₃₂H₃₇Cl₂N₅O₅
Molecular Weight:
642.57
Mudelta
CAS No.: 864825-13-8
Cat. No.: VC0103813
Molecular Formula: C₃₂H₃₇Cl₂N₅O₅
Molecular Weight: 642.57
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 864825-13-8 |
|---|---|
| Molecular Formula | C₃₂H₃₇Cl₂N₅O₅ |
| Molecular Weight | 642.57 |
| IUPAC Name | 5-[[[(2S)-2-amino-3-(4-carbamoyl-2,6-dimethylphenyl)propanoyl]-[(1S)-1-(5-phenyl-1H-imidazol-2-yl)ethyl]amino]methyl]-2-methoxybenzoic acid;dihydrochloride |
| Standard InChI | InChI=1S/C32H35N5O5.2ClH/c1-18-12-23(29(34)38)13-19(2)24(18)15-26(33)31(39)37(17-21-10-11-28(42-4)25(14-21)32(40)41)20(3)30-35-16-27(36-30)22-8-6-5-7-9-22;;/h5-14,16,20,26H,15,17,33H2,1-4H3,(H2,34,38)(H,35,36)(H,40,41);2*1H/t20-,26-;;/m0../s1 |
| SMILES | CC1=CC(=CC(=C1CC(C(=O)N(CC2=CC(=C(C=C2)OC)C(=O)O)C(C)C3=NC=C(N3)C4=CC=CC=C4)N)C)C(=O)N.Cl.Cl |
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